Cas no 2413883-88-0 (tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methylcarbamate)

Technical Introduction: tert-Butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methylcarbamate is a specialized carbamate derivative featuring a brominated aromatic core with hydroxyl and methoxy substituents. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, where its functional groups enable selective modifications. The tert-butyl carbamate (Boc) protecting group enhances stability during synthetic processes, while the bromine atom offers reactivity for cross-coupling reactions. The presence of both hydroxyl and methoxy groups provides additional sites for derivatization, making it versatile for constructing complex molecular architectures. Its well-defined structure and purity ensure reproducibility in research and industrial settings.
tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methylcarbamate structure
2413883-88-0 structure
Product Name:tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methylcarbamate
CAS No:2413883-88-0
MF:C13H18BrNO4
MW:332.190323352814
CID:5675445
PubChem ID:165777111
Update Time:2025-10-30

tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-26664981
    • 2413883-88-0
    • tert-butyl N-[(3-bromo-4-hydroxy-5-methoxyphenyl)methyl]carbamate
    • tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methylcarbamate
    • Inchi: 1S/C13H18BrNO4/c1-13(2,3)19-12(17)15-7-8-5-9(14)11(16)10(6-8)18-4/h5-6,16H,7H2,1-4H3,(H,15,17)
    • InChI Key: UECHHBVYWNHJNT-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1)CNC(=O)OC(C)(C)C)OC)O

Computed Properties

  • Exact Mass: 331.04192g/mol
  • Monoisotopic Mass: 331.04192g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 67.8Ų

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Additional information on tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methylcarbamate

Comprehensive Overview of tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methylcarbamate (CAS No. 2413883-88-0)

The compound tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methylcarbamate (CAS No. 2413883-88-0) is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl carbamate group and the bromo-hydroxy-methoxy substitution pattern, make it a valuable building block for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science.

One of the key reasons for the growing interest in tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methylcarbamate is its role in the development of novel therapeutic agents. The presence of the bromo and hydroxy functional groups allows for further functionalization, enabling the creation of derivatives with potential biological activity. This aligns with current trends in precision medicine and targeted drug delivery, where customized molecular structures are essential for achieving desired therapeutic effects.

In addition to its pharmaceutical applications, this compound is also explored in the field of green chemistry. Researchers are increasingly focusing on sustainable synthesis methods, and the tert-butyl carbamate moiety in 2413883-88-0 offers opportunities for developing eco-friendly catalytic processes. This is particularly relevant given the rising demand for environmentally benign chemical production techniques, a topic frequently searched in academic and industrial circles.

The synthesis and characterization of tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methylcarbamate often involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and consistency, which are critical for its use in sensitive applications. The compound's CAS No. 2413883-88-0 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documents.

Another area of interest is the compound's potential in material science. Its aromatic core and functional groups make it a candidate for designing advanced polymers and coatings. This connects with the broader trend of smart materials, which are gaining traction in industries ranging from electronics to healthcare. Users searching for high-performance materials or functional intermediates often encounter this compound in their research.

From a commercial perspective, tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methylcarbamate is available through specialized chemical suppliers who cater to research and development needs. Its pricing and availability are influenced by factors such as raw material costs and production scalability, topics frequently queried by procurement professionals. Ensuring a reliable supply chain is essential for ongoing projects requiring this intermediate.

In summary, tert-butyl N-(3-bromo-4-hydroxy-5-methoxyphenyl)methylcarbamate (CAS No. 2413883-88-0) is a versatile compound with applications spanning pharmaceuticals, green chemistry, and material science. Its structural complexity and functional diversity make it a subject of ongoing research, aligning with contemporary scientific and industrial priorities. As the demand for innovative chemical solutions grows, this compound is likely to remain a focal point in advanced research and development efforts.

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